ethyl 1-methyl-4-{[3-(trifluoromethyl)benzyl]amino}-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

• IUPAC Name: ethyl 1-methyl-4-[[3-(trifluoromethyl)phenyl]methylamino]pyrazolo[3,4-b]pyridine-5-carboxylate
• InChI: InChI=1S/C18H17F3N4O2/c1-3-27-17(26)14-9-23-16-13(10-24-25(16)2)15(14)22-8-11-5-4-6-12(7-11)18(19,20)21/h4-7,9-10H,3,8H2,1-2H3,(H,22,23)
• InChI Key: GJNJXVFFIRHCRJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=C1NCC3=CC(=CC=C3)C(F)(F)F)C=NN2C
• Molecular Formula: C18H17F3N4O2
• Molecular Weight: 378.3 g/mol

Description

“Ethyl 1-methyl-4-{[3-(trifluoromethyl)benzyl]amino}-1H-pyrazolo[3,4-b]pyridine-5-carboxylate” is a derivative of 1H-pyrazolo[3,4-b]pyridine. This compound belongs to a class of molecules that have been extensively studied due to their potential in the development of new drugs.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including the compound , has been a subject of research. The synthetic strategies and approaches to these derivatives have been reported from 2017 to 2021. A specific synthetic route for similar compounds involves the Suzuki reaction.

Molecular Structure Analysis

The molecular structure of this compound is derived from the 1H-pyrazolo[3,4-b]pyridine scaffold. It includes a trifluoromethyl group and a benzylamino group attached to the pyrazolopyridine core.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the Suzuki reaction and the Miyaura borylation reaction. These reactions are part of the process of assembling the pyrazolopyridine system.

Scientific Research Applications

Synthesis of Other Compounds

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Central Nervous System Treatment

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Antiviral Applications

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Anti-inflammatory Applications

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Anticancer Applications

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Cardiovascular Treatment

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Antimicrobial Applications

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Antagonists of Hormones

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Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.

Mode of Action

The exact mode of action of this compound is currently unknown. It’s known that molecules with a -cf3 group attached to a tertiary stereogenic center in a hetero aliphatic ring can exhibit improved drug potency toward certain enzymes by lowering the pka of the cyclic carbamate through key hydrogen bonding interactions with the protein .

Biochemical Pathways

Similar compounds have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with a variety of biochemical pathways.

Result of Action

Similar compounds have been reported to exhibit a range of biological activities, suggesting that this compound may also have diverse molecular and cellular effects .

Future Directions

The future directions in the research of this compound and its derivatives could involve further exploration of their potential as TRK inhibitors. Additionally, the development of new synthetic strategies and approaches could also be a focus of future research.